Cas no 13096-53-2 (21-O-Acetyl 6β-Hydroxy Cortisol)

13096-53-2 structure
Product Name:21-O-Acetyl 6β-Hydroxy Cortisol
CAS No:13096-53-2
Molecular Formula:C23H32O7
Molecular Weight:420.49598
CID:824669
PubChem ID:12070308
21-O-Acetyl 6β-Hydroxy Cortisol Properties
Names and Identifiers
-
- 21-O-Acetyl 6β-Hydroxy Cortisol
- [2-oxo-2-[(6R,8S,9S,10R,11S,13S,14S,17R)-6,11,17-trihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]ethyl] acetate
- 21-O-Acetyl 6
- A,11
- A,17,21-Tetrahydroxy-pregn-4-ene-3,20-dione 21-Acetate
- A,17-Dihydroxy-corticosterone 21-Acetate
- A-Hydroxy Cortisol
- 21-O-Acetyl 62-Hydroxy Cortisol
- 6alpha, 17-Dihydroxy-corticosterone 21-acetate
- J-005913
- 13096-53-2
- 21-O-Acetyl 6beta-Hydroxy Cortisol
- 21-O-Acetyl 6 alpha -Hydroxy Cortisol
-
- InChIKey: UXZCDTDGPVVXFM-JACZHYLASA-N
- Inchi: InChI=1S/C23H32O7/c1-12(24)30-11-19(28)23(29)7-5-15-14-9-17(26)16-8-13(25)4-6-21(16,2)20(14)18(27)10-22(15,23)3/h8,14-15,17-18,20,26-27,29H,4-7,9-11H2,1-3H3/t14-,15-,17+,18-,20+,21-,22-,23-/m0/s1
- SMILES: CC(=O)OCC(=O)C1(CCC2C1(CC(C3C2CC(C4=CC(=O)CCC34C)O)O)C)O
Computed Properties
- Exact Mass: 420.21500
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Rotatable Bond Count: 4
- Monoisotopic Mass: 420.21480336g/mol
- Heavy Atom Count: 30
- Complexity: 818
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.9
- Topological Polar Surface Area: 121Ų
Experimental Properties
- LogP: 1.32320
- PSA: 121.13000
21-O-Acetyl 6β-Hydroxy Cortisol Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AE39257-1mg |
6b,17-Dihydroxy-corticosterone 21-acetate |
13096-53-2 | 1mg |
$1163.00 | 2024-04-20 | ||
TRC | A178880-1mg |
21-O-Acetyl 6β-Hydroxy Cortisol |
13096-53-2 | 1mg |
$ 69.00 | 2023-04-19 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-391469-5 mg |
21-O-Acetyl 6α-Hydroxy Cortisol, |
13096-53-2 | 5mg |
¥2,858.00 | 2023-07-11 |
21-O-Acetyl 6β-Hydroxy Cortisol Related Literature
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Daniel T. Bowron,Sabrina Gärtner,Chunhui Fang,Yongquan Zhou,Hongyan Liu,Alex C. Hannon Phys. Chem. Chem. Phys., 2023,25, 12207-12219
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J. Yang,J. Zhu,R. Pei,J. A. Oliver,D. W. Landry,M. N. Stojanovic,Q. Lin Anal. Methods, 2016,8, 5190-5196
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Vesa Hänninen,Garold Murdachaew,Gilbert M. Nathanson,Lauri Halonen Phys. Chem. Chem. Phys., 2018,20, 23717-23725
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Tomoharu Kataoka,Yasunori Tsukahara,Yasuchika Hasegawa,Yuji Wada Chem. Commun., 2005, 6038-6040
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Yinglin Song,Fritz E. Kühn,Yuxiao Wang,Hoongkun Fun,Xinquan Xin,Wolfgang A. Herrmann New J. Chem., 2002,26, 58-65
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Juliana Aparecida Diniz,Leonardo Luiz Okumura,Astréa Filomena de Souza Silva,André Fernando Oliveira,Alexandre Gurgel,Priscila Azevedo Liberato,Herbert Aleixo,Júnio Gonçalves Silva. Anal. Methods, 2023,15, 1517-1526
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Ja-Young Seo,Jaeho Choi,Hui-Seon Kim,Jaegyeom Kim,June-Mo Yang,Can Cuhadar,Ji Su Han,Seung-Joo Kim,Donghwa Lee,Ho Won Jang,Nam-Gyu Park Nanoscale, 2017,9, 17144-17144
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9. Front cover
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Zhu Tao,Shengbing Zhai,Hang Xu Food Funct., 2019,10, 2209-2220
13096-53-2 (21-O-Acetyl 6β-Hydroxy Cortisol) Related Products
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- 50-04-4(Cortisone acetate)
- 17278-28-3(Isocucurbitacin B)
- 2203-97-6(hydrocortisone 21-hemisuccinate*free acid)
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- 13609-67-1(hydrocortisone 17-butyrate)
- 25092-41-5(norgestomet)
- 83784-20-7(Hydrocortisone hemisuccinate hydrate)
- 1250-97-1(11α,17,21-trihydroxypregn-4-ene-3,20-dione 21-acetate)
- 7753-60-8(17-α,21-dihydroxypregna-4,9(11)-diene-3,20-dione 21-acetate)
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